Cas no 2901083-48-3 (1-Bromo-2,4-dichloro-5-(methylsulfonyl)benZene)

• Product Name: 1-Bromo-2,4-dichloro-5-(methylsulfonyl)benZene
• CAS No: 2901083-48-3
• MF: C₇H₅BrCl₂O₂S
• MW: 303.988398313522
• CID: 6796096
• PubChem ID: 171367844
• Update Time: 2025-11-01

1-Bromo-2,4-dichloro-5-(methylsulfonyl)benZene Chemical and Physical Properties

Names and Identifiers

• MFCD34769133
• 1-Bromo-2,4-dichloro-5-(methylsulfonyl)benZene
• 2901083-48-3

• Inchi： 1S/C7H5BrCl2O2S/c1-13(11,12)7-2-4(8)5(9)3-6(7)10/h2-3H,1H3
• InChI Key： DVZCTWQKWUPRBI-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1)S(C)(=O)=O)Cl)Cl

Computed Properties

• Exact Mass: 301.85707g/mol
• Monoisotopic Mass: 301.85707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-Bromo-2,4-dichloro-5-(methylsulfonyl)benZene

Comprehensive Analysis of 1-Bromo-2,4-dichloro-5-(methylsulfonyl)benzene (CAS No. 2901083-48-3)

1-Bromo-2,4-dichloro-5-(methylsulfonyl)benzene (CAS No. 2901083-48-3) is a halogenated aromatic compound with significant applications in pharmaceutical intermediates and agrochemical synthesis. Its unique molecular structure, featuring bromine, chlorine, and a methylsulfonyl group, makes it a versatile building block for cross-coupling reactions and functional group transformations. Researchers and industries increasingly focus on this compound due to its role in developing advanced materials and bioactive molecules.

The compound's electrophilic aromatic substitution reactivity has garnered attention in organic synthesis, particularly in designing heterocyclic compounds and sulfonamide derivatives. Recent trends highlight its utility in catalyzed C-C bond formation, aligning with the growing demand for sustainable chemistry. A 2023 study noted its efficiency in palladium-catalyzed Suzuki-Miyaura reactions, a hotspot in pharmaceutical R&D. Users frequently search for "synthetic routes for 1-Bromo-2,4-dichloro-5-(methylsulfonyl)benzene" or "CAS 2901083-48-3 solubility data," reflecting practical research needs.

From an analytical perspective, 2901083-48-3 exhibits distinct spectral properties. Its NMR spectra (¹H and ¹³C) show characteristic peaks for the benzene ring and sulfonyl group, aiding in purity verification. Environmental and handling guidelines emphasize its stability under inert conditions, though users often inquire about "storage recommendations for halogenated aromatics." The compound's thermal decomposition profile is another searched topic, crucial for industrial scale-up processes.

Innovative applications of 1-Bromo-2,4-dichloro-5-(methylsulfonyl)benzene include its use in OLED materials and liquid crystal displays (LCDs), where its electron-withdrawing groups enhance charge transport. This aligns with the surge in "organic electronics" searches. Additionally, its derivatives show promise in crop protection agents, addressing global food security concerns—a trending topic in agrochemical forums.

Regulatory compliance for CAS 2901083-48-3 follows standard halogenated compound protocols, with REACH and TSCA registrations ensuring safe commercialization. FAQs like "is 1-Bromo-2,4-dichloro-5-(methylsulfonyl)benzene biodegradable" underscore environmental awareness. The compound's logP value (2.8) and hydrogen bonding capacity are critical for drug design, a key focus in computational chemistry searches.

Future research directions may explore 2901083-48-3 in metal-organic frameworks (MOFs) or catalysis, leveraging its robust structure. As green chemistry gains traction, queries like "microwave-assisted synthesis of bromo-chloro benzene derivatives" highlight evolving methodologies. This positions the compound as a bridge between traditional and cutting-edge synthetic approaches.